Cas no 106784-36-5 (1,1'-Decamethylenebis[3-phenylquinuclidiniumbromide] (7CI))

1,1'-Decamethylenebis[3-phenylquinuclidiniumbromide] (7CI) structure
106784-36-5 structure
Product Name:1,1'-Decamethylenebis[3-phenylquinuclidiniumbromide] (7CI)
CAS No:106784-36-5
MF:C36H54Br2N2
MW:674.635368824005
CID:203638
PubChem ID:3065099
Update Time:2025-04-19

1,1'-Decamethylenebis[3-phenylquinuclidiniumbromide] (7CI) Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Decamethylenebis[3-phenylquinuclidiniumbromide] (7CI)
    • 3-phenyl-1-[10-(3-phenyl-1-azoniabicyclo[2.2.2]octan-1-yl)decyl]-1-azoniabicyclo[2.2.2]octane,dibromide
    • 1,1'-(Decane-1,10-diyl)bis(3-phenyl-1-azabicyclo[2.2.2]octan-1-ium) dibromide
    • Quinuclidinium, 1,1'-decamethylenebis(3-phenyl-, dibromide
    • 1,1'-Decamethylenebis(3-phenylquinuclidinium bromide)
    • DTXSID20910112
    • 106784-36-5
    • Inchi: 1S/C36H54N2.2BrH/c1(3-5-13-23-37-25-19-33(20-26-37)35(29-37)31-15-9-7-10-16-31)2-4-6-14-24-38-27-21-34(22-28-38)36(30-38)32-17-11-8-12-18-32;;/h7-12,15-18,33-36H,1-6,13-14,19-30H2;2*1H/q+2;;/p-2
    • InChI Key: NMVOUKZATRYVFY-UHFFFAOYSA-L
    • SMILES: [Br-].[Br-].[N+]12(CCCCCCCCCC[N+]34CCC(CC3)C(C3C=CC=CC=3)C4)CCC(CC1)C(C1C=CC=CC=1)C2

Computed Properties

  • Exact Mass: 617.8428
  • Monoisotopic Mass: 672.265375
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 13
  • Complexity: 628
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0
  • LogP: 2.08120
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